4-(4-aminobenzoyl)phenyl fluoranesulfonate
Overview
Description
4-(4-aminobenzoyl)phenyl fluoranesulfonate is a chemical compound with a complex structure that includes both an amino group and a fluoranesulfonate group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(4-aminobenzoyl)phenyl fluoranesulfonate typically involves multiple steps. One common method starts with the preparation of 4-aminobenzoic acid derivatives, which are then subjected to further reactions to introduce the fluoranesulfonate group. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the desired transformations .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques, such as crystallization and chromatography, is essential to obtain the final product in a form suitable for various applications .
Chemical Reactions Analysis
Types of Reactions
4-(4-aminobenzoyl)phenyl fluoranesulfonate can undergo several types of chemical reactions, including:
Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.
Reduction: The compound can be reduced to form various amine derivatives.
Substitution: The fluoranesulfonate group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure selective transformations .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the amino group can yield nitro derivatives, while reduction can produce different amine compounds .
Scientific Research Applications
4-(4-aminobenzoyl)phenyl fluoranesulfonate has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe or reagent.
Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and chemical processes
Mechanism of Action
The mechanism of action of 4-(4-aminobenzoyl)phenyl fluoranesulfonate involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the fluoranesulfonate group can participate in various electrostatic interactions. These interactions can modulate the activity of enzymes and other proteins, leading to the compound’s observed effects .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 4-(4-aminobenzoyl)phenyl fluoranesulfonate include other aminobenzoic acid derivatives and fluoranesulfonate-containing molecules. Examples include:
- 4-aminobenzoic acid
- 4-(4-aminobenzoyl)phenyl sulfonate
- 4-(4-aminobenzoyl)phenyl fluorane .
Uniqueness
The presence of both an amino group and a fluoranesulfonate group allows for a broader range of chemical reactions and interactions, making it a versatile compound for various research and industrial purposes .
Properties
CAS No. |
2411245-68-4 |
|---|---|
Molecular Formula |
C13H10FNO4S |
Molecular Weight |
295.3 |
Purity |
95 |
Origin of Product |
United States |
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